Cas no 2172550-51-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid
• CAS No: 2172550-51-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6448313
• PubChem ID: 165813611
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]morpholine-2-carboxylic acid
• 2172550-51-3
• EN300-1503183

• Inchi： 1S/C24H26N2O6/c1-24(2,22(29)26-11-12-31-20(13-26)21(27)28)25-23(30)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： PUTSNTDWQAGASJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid (CAS: 2172550-51-3)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid (CAS: 2172550-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the morpholine ring in its structure makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity levels through innovative synthetic routes, which involve the use of advanced coupling reagents and protective group strategies. The compound's stability under various reaction conditions has also been a subject of investigation, with findings suggesting its robustness in multi-step synthetic processes.

In addition to its synthetic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid has been explored for its potential biological activities. Preliminary in vitro studies indicate that derivatives of this compound may exhibit inhibitory effects on certain enzymatic targets, making it a candidate for further drug discovery efforts. The morpholine moiety, in particular, has been linked to enhanced pharmacokinetic properties, such as improved solubility and bioavailability.

One of the key challenges in working with this compound is its purification and characterization, given its complex structure. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated more accurate identification and quantification of the compound and its derivatives. These techniques have also enabled researchers to monitor the compound's stability and degradation pathways under various conditions.

Looking ahead, the potential applications of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylmorpholine-2-carboxylic acid in drug development and chemical biology are vast. Ongoing research is expected to uncover new synthetic methodologies and biological activities, further solidifying its role as a valuable tool in the pharmaceutical industry. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications.